Cas no 76574-44-2 (4-Amino-6-methylpyrimidine-5-carbonitrile)

• Product Name: 4-Amino-6-methylpyrimidine-5-carbonitrile
• CAS No: 76574-44-2
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD01312248
• CID: 561413
• PubChem ID: 2793843
• Update Time: 2025-11-02

4-Amino-6-methylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-amino-6-methyl-
• 4-Amino-6-methylpyrimidine-5-carbonitrile
• 4-Amino-6-methyl-5-cyan-pyrimidin
• 4-amino-6-methyl-pyrimidine-5-carbonitrile
• 6-Methyl-5-cyano-4-aminopyrimidine
• RP20131
• HP21489
• FCH2613258
• AB08486
• AK222651
• HC210553
• AX8269759
• Z2809
• DS-10453
• FT-0687934
• J-514413
• AKOS006278669
• 5-Pyrimidinecarbonitrile, 4-amino-6-methyl- (6CI,9CI)
• 4-Amino-5-Cyano-6-Methylpyrimidine
• 76574-44-2
• CS-0153747
• MFCD01312248
• BDA57444
• SCHEMBL12186825
• C76452
• DTXSID00383163
• DB-075148

• MDL： MFCD01312248
• Inchi： 1S/C6H6N4/c1-4-5(2-7)6(8)10-3-9-4/h3H,1H3,(H2,8,9,10)
• InChI Key： HFTQOHMFCTUMHL-UHFFFAOYSA-N
• SMILES： N1C=NC(=C(C#N)C=1C)N

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6

Experimental Properties

• PSA: 75.59000
• LogP: 0.82008

4-Amino-6-methylpyrimidine-5-carbonitrile Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-Amino-6-methylpyrimidine-5-carbonitrile

4-Amino-6-methylpyrimidine-5-carbonitrile (CAS No. 76574-44-2): A Comprehensive Overview

4-Amino-6-methylpyrimidine-5-carbonitrile (CAS No. 76574-44-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, featuring a pyrimidine core, is widely recognized for its versatile applications and unique chemical properties. Researchers and industry professionals are increasingly exploring its potential, especially in the development of novel drug candidates and advanced materials.

The molecular structure of 4-Amino-6-methylpyrimidine-5-carbonitrile consists of a pyrimidine ring substituted with an amino group at the 4-position, a methyl group at the 6-position, and a nitrile group at the 5-position. This configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis. The compound's CAS number 76574-44-2 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial transactions.

One of the most prominent applications of 4-Amino-6-methylpyrimidine-5-carbonitrile is in the pharmaceutical industry. It serves as a key building block for the synthesis of various bioactive molecules, including antiviral and anticancer agents. Recent studies have highlighted its role in the development of kinase inhibitors, which are crucial for targeted cancer therapies. The compound's ability to modulate biological pathways has made it a focal point in drug discovery programs worldwide.

In addition to its pharmaceutical relevance, 4-Amino-6-methylpyrimidine-5-carbonitrile finds utility in agrochemical research. Its derivatives are being investigated for their potential as plant growth regulators and pest control agents. The agricultural sector's growing demand for sustainable and efficient solutions has spurred interest in this compound, particularly in the context of developing eco-friendly alternatives to traditional pesticides.

The material science community has also embraced 4-Amino-6-methylpyrimidine-5-carbonitrile for its role in designing advanced polymers and functional materials. Its incorporation into polymeric frameworks can enhance thermal stability and mechanical properties, making it suitable for high-performance applications. Researchers are exploring its use in electronic devices, coatings, and nanotechnology, where precision and functionality are paramount.

From a synthetic chemistry perspective, 4-Amino-6-methylpyrimidine-5-carbonitrile offers several advantages. Its nitrile group provides a versatile handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid access to structurally varied compounds is essential. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

The global market for 4-Amino-6-methylpyrimidine-5-carbonitrile is witnessing steady growth, driven by increasing demand from end-use industries. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and agrochemical companies. Quality control and regulatory compliance remain critical considerations, ensuring that the compound meets the stringent standards required for research and industrial applications.

Environmental and safety considerations are also paramount when handling 4-Amino-6-methylpyrimidine-5-carbonitrile. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to minimize exposure and ensure safe disposal. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines when working with this chemical.

In conclusion, 4-Amino-6-methylpyrimidine-5-carbonitrile (CAS No. 76574-44-2) stands as a multifaceted compound with broad applicability across scientific and industrial domains. Its unique structural features and functional groups make it a cornerstone in modern chemistry, enabling innovations that address pressing challenges in healthcare, agriculture, and technology. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in shaping the future of science and industry.